N-[4-(1,1-dimethylpropyl)cyclohexyl]-N'-1-naphthylthiourea

• IUPAC Name: 1-[4-(2-methylbutan-2-yl)cyclohexyl]-3-naphthalen-1-ylthiourea
• InChI: InChI=1S/C22H30N2S/c1-4-22(2,3)17-12-14-18(15-13-17)23-21(25)24-20-11-7-9-16-8-5-6-10-19(16)20/h5-11,17-18H,4,12-15H2,1-3H3,(H2,23,24,25)
• InChI Key: GHPZTGRVENJWIU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)C1CCC(CC1)NC(=S)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C22H30N2S
• Molecular Weight: 354.6 g/mol

Description

N-[4-(1,1-dimethylpropyl)cyclohexyl]-N'-1-naphthylthiourea, commonly known as DPCPX, is a potent and selective antagonist of adenosine A1 receptors. Adenosine receptors are G protein-coupled receptors that are widely expressed throughout the body and play important roles in regulating various physiological processes, including cardiovascular function, neurotransmission, and immune responses. DPCPX has been extensively studied for its potential applications in scientific research, particularly in the field of pharmacology.

Mechanism of Action

DPCPX acts as an antagonist of adenosine A1 receptors, blocking the binding of adenosine to these receptors and preventing their activation. Adenosine receptors are widely expressed throughout the body and play important roles in regulating various physiological processes, including cardiovascular function, neurotransmission, and immune responses. By blocking the activation of adenosine A1 receptors, DPCPX can modulate these processes and provide insight into the mechanisms underlying their regulation.
Biochemical and Physiological Effects
DPCPX has been shown to have a number of biochemical and physiological effects, particularly in the cardiovascular system. It has been shown to increase heart rate and cardiac output, and to decrease blood pressure and vascular resistance. DPCPX has also been shown to modulate neurotransmission, particularly in the central nervous system, and to have immunomodulatory effects. These effects are mediated through the blockade of adenosine A1 receptors, and provide insight into the role of these receptors in regulating various physiological processes.

Advantages and Limitations for Lab Experiments

DPCPX has a number of advantages for use in scientific research. It is a potent and selective antagonist of adenosine A1 receptors, making it a valuable tool for studying the role of these receptors in various physiological processes. It is also relatively stable and easy to handle, making it a convenient compound for use in laboratory experiments. However, there are also limitations to the use of DPCPX. It has a relatively short half-life, and its effects can be rapidly reversed by the administration of adenosine or other adenosine receptor agonists. Additionally, its potency and selectivity may vary depending on the experimental conditions, and careful attention must be paid to ensure the purity and potency of the compound.

Future Directions

There are a number of future directions for research on DPCPX and adenosine receptors. One area of interest is the potential therapeutic applications of adenosine receptor antagonists in various disease states, including cardiovascular disease, cancer, and neurological disorders. Another area of interest is the development of more potent and selective adenosine receptor antagonists, which could provide even greater insight into the role of adenosine receptors in regulating physiological processes. Finally, there is a need for further research into the mechanisms underlying the effects of adenosine receptor antagonists, particularly in the central nervous system, where their effects are not yet fully understood.

Scientific Research Applications

DPCPX has been used extensively in scientific research to study the role of adenosine receptors in various physiological processes. It has been shown to be a potent and selective antagonist of adenosine A1 receptors, which are involved in regulating cardiovascular function, neurotransmission, and immune responses. DPCPX has been used to study the effects of adenosine receptor antagonism on these processes, and to investigate the potential therapeutic applications of adenosine receptor antagonists in various disease states.